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Compound of Interest

Compound Name: 2-Hydroxy Nevirapine-d3

Cat. No.: B12419583 Get Quote

An In-depth Technical Guide to 2-Hydroxy Nevirapine-d3 Supplier Specifications

This technical guide provides a detailed overview of the typical supplier specifications for 2-
Hydroxy Nevirapine-d3, a critical deuterated metabolite of Nevirapine. Nevirapine is a non-

nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of HIV-1 infections.

The deuterated form, 2-Hydroxy Nevirapine-d3, serves as an essential internal standard for

pharmacokinetic and metabolic studies, enabling precise quantification in biological matrices

through mass spectrometry-based methods.

This document is intended for researchers, scientists, and drug development professionals who

require high-purity, well-characterized reference standards for their work.

Chemical and Physical Specifications
The fundamental properties of 2-Hydroxy Nevirapine-d3 are summarized below. These

specifications are compiled from various chemical suppliers and provide a baseline for product

identity and quality.
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Specification Value Source(s)

IUPAC Name

5-Cyclopropyl-7-hydroxy-9-

(methyl-d3)-5,10-dihydro-

4,5,6,10-tetraaza-

dibenzo[a,d]cycloheptan-11-

one

[1][2]

CAS Number 1329834-05-0 [1][3]

Unlabeled CAS Number 254889-31-1 [2]

Molecular Formula C₁₅H₁₁D₃N₄O₂ [2][3]

Molecular Weight 285.32 g/mol [2][3]

Product Type
Stable Isotope Labeled

Reference Standard
[1]

Primary Use

For Research Use Only. Not

for diagnostic or therapeutic

use.

[2]

Analytical Quality Control Specifications
Suppliers provide a Certificate of Analysis (CofA) with each specific lot, detailing the results of

quality control tests. While exact values are lot-dependent, the following table outlines the

typical analytical methods used to ensure the identity, purity, and quality of the material.
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Analytical Test Typical Specification Methodology

Appearance White to Off-White Solid Visual Inspection

Identity Confirmation Conforms to Structure ¹H-NMR, Mass Spectrometry

Chromatographic Purity ≥95% (typically >98%) HPLC-UV/MS

Isotopic Enrichment ≥98% Deuterium Incorporation Mass Spectrometry

Solubility Soluble in Methanol, DMSO Solubility Testing

Storage Condition
Store at 2-8 °C in a well-closed

container.
Stability Studies

Experimental Protocols
Detailed methodologies are crucial for the proper use and verification of chemical standards.

Below are representative protocols for the key analytical tests cited in supplier documentation.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This protocol is a representative method for assessing the chromatographic purity of 2-
Hydroxy Nevirapine-d3, based on established methods for Nevirapine and its metabolites.[4]

[5]

Instrumentation: A standard HPLC system equipped with a UV-Vis or Photodiode Array

(PDA) detector.

Column: C8 or C18 reversed-phase column (e.g., Atlantis dC18, 5 µm, 3.9 mm × 150 mm).

[4]

Mobile Phase: A mixture of aqueous buffer and organic solvent. A common composition is

Ammonium Acetate buffer and Acetonitrile (e.g., 80:20 v/v).[4]

Flow Rate: 1.0 mL/min.[4]

Detection Wavelength: UV detection between 260-282 nm.[5][6]
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Sample Preparation: Accurately weigh and dissolve the standard in the mobile phase or a

suitable solvent like methanol to a known concentration (e.g., 0.25 mg/mL).

Procedure:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject a blank (solvent) to ensure no system contamination.

Perform replicate injections of the prepared sample solution.

Record the chromatograms and integrate the peak areas.

Calculation: Purity is calculated as the percentage of the main peak area relative to the total

area of all peaks in the chromatogram. Purity (%) = (Area of Main Peak / Total Area of All

Peaks) x 100

Identity Confirmation by Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of the

compound.

Instrumentation: A mass spectrometer, often coupled with an LC system (LC-MS).

Ionization Mode: Electrospray Ionization (ESI), typically in positive mode.[7]

Analysis: The sample is infused into the mass spectrometer. The resulting spectrum should

show a prominent ion corresponding to the protonated molecule [M+H]⁺.

Expected Result: For C₁₅H₁₁D₃N₄O₂, the expected monoisotopic mass is ~285.1. The mass

spectrum should confirm this molecular weight, and the isotopic distribution pattern will verify

the incorporation of three deuterium atoms.[2][3]

Structural Confirmation by ¹H-NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy confirms the chemical structure of the

molecule.
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Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz).

Solvent: A deuterated solvent in which the sample is soluble (e.g., DMSO-d₆ or CD₃OD).

Procedure: A ¹H-NMR spectrum is acquired. The chemical shifts, splitting patterns, and

integrations of the observed peaks are compared against the expected structure of 2-

Hydroxy Nevirapine. The reduced signal intensity of the methyl group protons confirms

successful deuteration. A sample Certificate of Analysis for a related compound indicates

that the spectrum should conform to the expected structure.[8]

Quality Control and Certification Workflow
The following diagram illustrates a typical workflow for the quality control (QC) testing and

certification of a chemical reference standard like 2-Hydroxy Nevirapine-d3.

Figure 1: Quality Control Workflow for 2-Hydroxy Nevirapine-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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